![molecular formula C8H8BrN3 B6271639 7-bromo-2,3-dimethyl-3H-imidazo[4,5-b]pyridine CAS No. 1502157-14-3](/img/no-structure.png)
7-bromo-2,3-dimethyl-3H-imidazo[4,5-b]pyridine
Overview
Description
7-Bromo-2,3-dimethyl-3H-imidazo[4,5-b]pyridine (7-Bromo-2,3-DMP) is a heterocyclic compound that has been used in numerous scientific and industrial applications. It is a white crystalline solid with a molecular weight of 233.21 g/mol. 7-Bromo-2,3-DMP is a versatile compound that can be used as a reagent in organic synthesis, as a catalyst in polymerization reactions, and as a drug in pharmaceutical applications.
Mechanism of Action
7-Bromo-2,3-DMP has been found to act as a proton donor in organic synthesis, as a Lewis acid catalyst in polymerization reactions, and as a drug in pharmaceutical applications. Its ability to act as a proton donor is due to its strong electron-withdrawing nature, which allows it to easily donate protons to other molecules. Its ability to act as a Lewis acid catalyst is due to its ability to form a complex with the substrate molecule, thus allowing for the formation of a more stable intermediate.
Biochemical and Physiological Effects
7-Bromo-2,3-DMP has been found to have a wide range of biochemical and physiological effects. It has been found to act as an antioxidant, anti-inflammatory, and anti-cancer agent in cells. Additionally, 7-Bromo-2,3-DMP has been found to inhibit the activity of enzymes such as cyclooxygenase-2 (COX-2), lipoxygenase (LOX), and 5-lipoxygenase (5-LOX). It has also been found to induce apoptosis and cell cycle arrest in cancer cells.
Advantages and Limitations for Lab Experiments
7-Bromo-2,3-DMP has several advantages and limitations when used in laboratory experiments. One advantage is that it is relatively inexpensive and can be synthesized from commercially available starting materials. Additionally, 7-Bromo-2,3-DMP is a versatile compound that can be used in a variety of reactions. One limitation is that it is a toxic compound and should be handled with caution.
Future Directions
There are several potential future directions for the use of 7-Bromo-2,3-DMP. One potential direction is the development of new drugs and pharmaceuticals based on the compound. Additionally, 7-Bromo-2,3-DMP could be used as a catalyst in the synthesis of novel heterocyclic compounds. Finally, 7-Bromo-2,3-DMP could be used as a photochemical sensitizer in photodynamic therapy and as a fluorescent probe in fluorescence imaging.
Synthesis Methods
7-Bromo-2,3-DMP can be synthesized in several ways. One method involves the reaction of 2-bromo-3-methylpyridine with bromine in aqueous acetic acid, followed by reaction with an acid chloride in a reaction known as the Hofmann-Löffler reaction. Another method involves the reaction of 2-bromo-3-methylpyridine with bromine in aqueous acetic acid, followed by reaction with a base such as sodium hydroxide.
Scientific Research Applications
7-Bromo-2,3-DMP has been used in numerous scientific and industrial applications. It has been used as a reagent in organic synthesis, as a catalyst in polymerization reactions, and as a drug in pharmaceutical applications. It has also been used in the synthesis of various heterocyclic compounds such as imidazoles, pyridines, and pyrimidines. Additionally, 7-Bromo-2,3-DMP has been used as a photochemical sensitizer in photodynamic therapy and as a fluorescent probe in fluorescence imaging.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-bromo-2,3-dimethyl-3H-imidazo[4,5-b]pyridine involves the bromination of 2,3-dimethyl-3H-imidazo[4,5-b]pyridine using a brominating agent.", "Starting Materials": [ "2,3-dimethyl-3H-imidazo[4,5-b]pyridine", "Brominating agent (e.g. N-bromosuccinimide, bromine)" ], "Reaction": [ "Add the brominating agent to a solution of 2,3-dimethyl-3H-imidazo[4,5-b]pyridine in a suitable solvent (e.g. chloroform, dichloromethane) at a low temperature (e.g. 0-5°C).", "Stir the reaction mixture for a suitable period of time (e.g. 1-2 hours) until the reaction is complete.", "Quench the reaction by adding a suitable quenching agent (e.g. sodium thiosulfate) to destroy any excess brominating agent.", "Extract the product with a suitable solvent (e.g. ethyl acetate) and dry over anhydrous magnesium sulfate.", "Concentrate the solution under reduced pressure to obtain the crude product.", "Purify the product by column chromatography using a suitable stationary phase (e.g. silica gel) and eluent (e.g. hexane/ethyl acetate) to obtain the pure product." ] } | |
CAS RN |
1502157-14-3 |
Product Name |
7-bromo-2,3-dimethyl-3H-imidazo[4,5-b]pyridine |
Molecular Formula |
C8H8BrN3 |
Molecular Weight |
226.1 |
Purity |
95 |
Origin of Product |
United States |
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